Cas no 1331208-41-3 (1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride)

• Product Name: 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• CAS No: 1331208-41-3
• Molecular Formula: C₁₈H₂₄ClN₃O₂S
• Molecular Weight: 381.920062065125
• CID: 6169556
• PubChem ID: 71780166

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride Properties

Names and Identifiers

• 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• 1331208-41-3
• 2-(3-methylphenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• F5461-0107
• 1-{4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• 1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyloxy)ethanone hydrochloride
• AKOS026685461

• InChIKey： APHPKEJLKPACET-UHFFFAOYSA-N
• Inchi： 1S/C18H23N3O2S.ClH/c1-14-4-3-5-16(10-14)23-12-18(22)21-8-6-20(7-9-21)11-17-19-15(2)13-24-17;/h3-5,10,13H,6-9,11-12H2,1-2H3;1H
• SMILES： Cl.S1C=C(C)N=C1CN1CCN(C(COC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 381.1277759g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 381.1277759g/mol
• Heavy Atom Count: 25
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers